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Compound of Interest

Compound Name: NH2-PEG2-C2-Boc

Cat. No.: B605458

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for NH2-PEG2-C2-Boc
(tert-butyl 3-(2-(2-aminoethoxy)ethoxy)propanoate), a bifunctional linker commonly used in the
synthesis of Proteolysis Targeting Chimeras (PROTACSs) and Antibody-Drug Conjugates
(ADCs). Adherence to these guidelines is crucial to ensure personnel safety and maintain the
integrity of the compound.

Chemical Identification and Properties

Identifier Value Source

tert-butyl 3-(2-(2-
Chemical Name aminoethoxy)ethoxy)propanoat PubChem
e

NH2-PEG2-C2-Boc, Amino-
Common Synonyms PubChem
PEG2-t-butyl ester

CAS Number 756525-95-8 PubChem
Molecular Formula C11H23NO4 PubChem
Molecular Weight 233.30 g/mol PubChem
Appearance Liquid

Boiling Point 313.7 £ 22.0 °C at 760 mmHg
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Hazard Identification and Classification

NH2-PEG2-C2-Boc is classified as a hazardous substance. The primary hazards are related to

skin and eye irritation.

GHS Classification:

Hazard Class Category Hazard Statement Source
. o H315: Causes skin
Skin Irritation Category 2 L [1]
irritation
o H319: Causes serious
Eye Irritation Category 2 [1]

eye irritation

GHS Label Elements:

Pictogram:

Signal Word:Warning[1]

Hazard Statements:

o H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

Precautionary Statements:

o Prevention: P264, P270, P280[1]

o Response: P302 + P352, P330, P332 + P313, P337 + P313, P362 + P364[1]

Safe Handling and Storage Workflow

Proper handling and storage are paramount to prevent exposure and maintain the chemical's

stability. The following workflow outlines the key steps from receipt to disposal.
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Receive Shipment

Y

Inspect Container for Damage

\

Store in a cool, dry, well-ventilated area

Y

Store at 4°C for long-term storage

Receiving and Storage

Wear Appropriate PPE:
- Safety Goggles
- Chemical-resistant Gloves
- Lab Coat

\

Handle in a Fume Hood

\

Avoid contact with skin and eyes

l Spill Occurs
N

Wash hands thoroughly after handling

Evacuate and Ventilate Area

Handling and Use

Absorb with inert material

End of Experiment l

Collect and place in a sealed container for disposal

Spill and Emergency

Dispose of waste in accordance with local, state, and federal regulations

Waste Disposal

Diagram 1: Safe Handling Workflow for NH2-PEG2-C2-Boc

Click to download full resolution via product page

Diagram 1: Safe Handling Workflow for NH2-PEG2-C2-Boc
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Personal Protective Equipment (PPE)

To minimize exposure, appropriate PPE must be worn when handling NH2-PEG2-C2-Boc.

o Eye/Face Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[1]

» Skin Protection:
o Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).
o Body Protection: A lab coat or chemical-resistant apron should be worn.[2]

o Respiratory Protection: While not specified as required under normal handling conditions
with adequate ventilation, a respirator may be necessary for large spills or in poorly
ventilated areas.

First Aid Measures

In case of accidental exposure, follow these first aid procedures immediately.
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Exposure Route

First Aid Measures

Source

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Get

medical attention.

[3]4]

Skin Contact

Immediately wash skin with
soap and plenty of water for at
least 15 minutes while
removing contaminated
clothing and shoes. If irritation

persists, get medical attention.

[3]

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Get
medical attention.

[3]

Ingestion

Do NOT induce vomiting.
Never give anything by mouth
to an unconscious person.
Rinse mouth with water. Get

medical attention.

[1]

Toxicological Information

Detailed toxicological studies for NH2-PEG2-C2-Boc are not readily available in the public

domain. The hazard classification is based on data from structurally similar compounds. The

primary concerns are skin and eye irritation.

Potential Metabolic and Degradation Pathway

While specific metabolic data for NH2-PEG2-C2-Boc is not available, a plausible degradation

pathway can be inferred based on its chemical structure, which includes ether and ester

linkages, as well as a Boc-protected amine.
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NH2-PEG2-C2-Boc

Hydrolysis of Ester Linkage

Carboxylic Acid and Boc-PEG-Amine

PEG-Diamine

Smaller Oxygenated Fragments

Degradation of NH2-PEG2-C2-Boc

Diagram 2: Plausible Degradation Pathway

Click to download full resolution via product page

Diagram 2: Plausible Degradation Pathway

This hypothetical pathway suggests that the molecule would first undergo hydrolysis of the
ester bond, followed by the removal of the Boc protecting group under acidic conditions. The
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resulting polyethylene glycol (PEG) diamine could then be further metabolized through
oxidation of the PEG chain.

Experimental Protocols

While specific safety assessment protocols for NH2-PEG2-C2-Boc are not published, standard
methodologies for evaluating skin and eye irritation of chemicals are well-established. These
typically involve in vitro or in vivo studies following OECD (Organisation for Economic Co-
operation and Development) guidelines.

Example of a General In Vitro Skin Irritation Test Protocol (OECD TG 439):
o Test System: A reconstituted human epidermis (RhE) model is used.

e Procedure:

[¢]

The test chemical is applied topically to the RhE tissue.

[¢]

The tissue is incubated for a specified period.

o

After incubation, the chemical is removed by washing.

o

The viability of the tissue is assessed using a cell viability assay (e.g., MTT assay).

o Endpoint: A chemical is identified as an irritant if the mean tissue viability is reduced below a
certain threshold (typically 50%) compared to a negative control.

Disposal Considerations

Dispose of NH2-PEG2-C2-Boc and any contaminated materials in accordance with all
applicable local, state, and federal regulations. Do not dispose of it down the drain or in the
regular trash. It should be treated as hazardous chemical waste.

Disclaimer: This guide is intended for informational purposes only and is based on currently
available data. It is the responsibility of the user to conduct a thorough risk assessment before
handling this chemical. Always consult the most up-to-date Safety Data Sheet (SDS) from the
supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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